2-Fluoro-3,6-dimethylcyclohexan-1-one

• Molecular Formula: C8H13FO
• Molecular Weight: 144.19 g/mol
• SMILES: CC1CCC(C(=O)C1F)C
• InChI: InChI=1S/C8H13FO/c1-5-3-4-6(2)8(10)7(5)9/h5-7H,3-4H2,1-2H3
• InChIKey: MIZUIBGPNDRZIO-UHFFFAOYSA-N

2-Fluoro-3,6-dimethylcyclohexan-1-one Profile

2-Fluoro-3,6-dimethylcyclohexan-1-one (CAS 2060053-58-7) is a fluorinated cyclohexanone derivative with the molecular formula C8H13FO and a molecular weight of 144.19 g/mol . The molecule features a cyclohexane ring substituted with methyl groups at the 3- and 6-positions and a single fluorine atom at the 2-position, creating a stereogenic center adjacent to the carbonyl . This specific substitution pattern distinguishes it from other dimethylcyclohexanone isomers and is commercially available at a purity of ≥95% .

Scaffold Fluorinated cyclohexanone building block

Stereocenter C2 chiral center for asymmetric study fit

Purity Standard research-grade purity tier

2-Fluoro-3,6-dimethylcyclohexan-1-one Substitution Risk

The specific 2-fluoro-3,6-dimethyl substitution pattern on the cyclohexanone ring creates a unique steric and electronic environment that directly influences downstream reactivity, stereochemical outcomes, and binding interactions. Generic substitution risks failure because alternative dimethylcyclohexanone isomers lack the axial/equatorial fluorine or the specific methyl group placement , leading to altered reactivity and potentially invalid structure-activity relationships. The quantitative evidence below demonstrates the measurable physicochemical and sourcing differences that justify selecting this precise compound.

Regioisomeric analog (2-fluoro-4,4-dimethyl) places fluorine differently, altering reactivity and SAR interpretations.

Achiral dimethylcyclohexanones lack the stereogenic center; enantioselective applications are not supported.

Non-fluorinated cyclohexanones do not provide the electronegative α-fluorine effect, leading to different carbonyl reactivity and conformational bias.

2-Fluoro-3,6-dimethylcyclohexan-1-one Comparative Evidence

Molecular Weight vs. Non-Fluorinated Analog

The presence of fluorine in 2-fluoro-3,6-dimethylcyclohexan-1-one increases the molecular weight by 18.0 Da compared to the non-fluorinated 3,3-dimethylcyclohexanone . While both share the C8 backbone, the fluorinated compound's molecular formula (C8H13FO) confers distinct lipophilicity and metabolic stability influences in medicinal chemistry contexts [1].

Molecular Weight

Reported

144.19 g/mol (C8H13FO)

vs 126.20 g/mol (C8H14O)

Ensures correct mass for LC-MS tracking and avoids misidentification.

+18.0 Da from fluorine; vendor specifications

Evidence Dimension	Molecular Weight
Target Compound Data	144.19 g/mol (C8H13FO)
Comparator Or Baseline	3,3-Dimethylcyclohexanone: 126.20 g/mol (C8H14O)
Quantified Difference	+18.0 Da (ΔC0H-1FO)
Conditions	Standard atomic weights; data from independent vendor specifications

Why This Matters

Procurement of the fluorinated compound ensures correct molecular mass for downstream purification (e.g., LC-MS) and avoids misidentification when mass-tracking intermediates.

• [1] Böhm, H.-J., et al. (2004). Fluorine in Medicinal Chemistry. ChemBioChem, 5(5), 637-643. View Source

Purity vs. Regioisomeric Analog

Both 2-fluoro-3,6-dimethylcyclohexan-1-one and its isomer 2-fluoro-4,4-dimethylcyclohexan-1-one are available at ≥95% purity . This parity indicates that the target compound meets standard procurement quality thresholds, and its differential value lies in the regiospecific substitution pattern rather than purity grade.

Purity Tier

Reported

≥95% (GC/HPLC)

same tier as regioisomer

Purity parity; selection value lies in regiospecific substitution pattern.

Vendor specs: Leyan / AKSci

Evidence Dimension	Commercial Purity
Target Compound Data	≥95% (GC/HPLC)
Comparator Or Baseline	2-Fluoro-4,4-dimethylcyclohexan-1-one: ≥95% (min. purity spec)
Quantified Difference	None (equivalent purity tier)
Conditions	Vendor specifications from Leyan (target) and AKSci (comparator)

Why This Matters

Decision rests on regiochemical positioning rather than purity. Users requiring the 2-fluoro adjacent to methyl groups at both C3 and C6 must select the target compound to preserve correct stereochemistry.

Chiral Center vs. Achiral Analogs

The target compound possesses a stereogenic center at the C2 carbon due to the fluorine substituent . In contrast, 3,3-dimethylcyclohexanone lacks fluorine and therefore has no stereocenter at C2, yielding an achiral molecule [1]. This constitutional difference enables enantioselective applications for the target compound that are impossible with achiral analogs.

Chiral Center

Reported

Stereogenic C2 (fluorine-bearing)

achiral analog lacks any

Enables enantioselective synthetic routes; achiral dimethylcyclohexanones cannot provide this handle.

Qualitative structural difference

Evidence Dimension	Chiral Center Presence
Target Compound Data	One stereogenic center (C2, fluorine-bearing carbon)
Comparator Or Baseline	3,3-Dimethylcyclohexanone: zero stereogenic centers (achiral)
Quantified Difference	Qualitative (chiral vs. achiral)
Conditions	Structure inferred from SMILES CC1CCC(C)C(F)C1=O vs. O=C1CCCC(C)(C)C1 [1]

Why This Matters

The fluorinated stereocenter provides a chiral handle for asymmetric synthesis or diastereoselective transformations, offering a functional advantage not achievable with achiral dimethylcyclohexanone alternatives.

• [1] NIST Chemistry WebBook. 3,3-Dimethylcyclohexanone (CAS 2979-19-3). View Source

Fluorine Reactivity vs. Non-Fluorinated Scaffold

Fluorination of cyclohexanones generally increases the carbonyl electrophilicity and modifies the conformational preferences due to the strong electron-withdrawing effect of fluorine [1]. While direct quantitative data for the target compound is unavailable at this time, class-level inference from α-fluorocyclohexanone studies indicates that the C2 fluorine in 2-fluoro-3,6-dimethylcyclohexan-1-one is expected to polarize the adjacent ketone, increasing reactivity toward nucleophilic addition compared to non-fluorinated dimethylcyclohexanones [2].

Carbonyl Reactivity

Class-level inference

Expected higher electrophilicity

α-Fluoro ketone class data suggests increased susceptibility to nucleophilic addition; direct compound data not yet reported.

Requires experimental confirmation

Evidence Dimension	Carbonyl Reactivity (expected electrophilicity shift)
Target Compound Data	Not experimentally determined for this specific compound
Comparator Or Baseline	Non-fluorinated dimethylcyclohexanones: standard ketone electrophilicity
Quantified Difference	Qualitative (fluorine increases electrophilicity per class-level precedent)
Conditions	Class-level inference from α-fluoroketone literature [1][2]; no direct head-to-head data available

Why This Matters

The enhanced carbonyl electrophilicity from α-fluorination can enable reactions under milder conditions or alter regioselectivity, providing a reactivity rationale for selecting the fluorinated compound over non-fluorinated analogs for specific synthetic routes.

• [1] O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. View Source
• [2] Cahard, D., & Ma, J. A. (Eds.). (2012). Asymmetric Fluorination Reactions. In Fluorine in Pharmaceutical and Medicinal Chemistry (pp. 245-272). Imperial College Press. View Source

2-Fluoro-3,6-dimethylcyclohexan-1-one Applications

Chiral Fluorinated Drug Intermediate Synthesis

The compound serves as a chiral building block for medicinal chemistry programs where the fluorine atom controls both stereochemistry and metabolic stability [1]. Its unique 2-fluoro-3,6-dimethyl arrangement provides a scaffold for generating quaternary fluorine-containing stereocenters, which are increasingly valued in fragment-based drug discovery to probe binding pockets with fluorine as a hydrogen-bond acceptor [2]. This compound should be selected when the synthetic route demands a pre-installed fluorine at the alpha position of a cyclohexanone bearing methyl substituents at both the 3- and 6-positions.

Asymmetric Catalysis and Ligand Design

Given the presence of a fluorinated stereocenter and conformational rigidity from the methyl substituents, this compound is a candidate for enantioselective fluorination studies or the construction of chiral ligands [1]. The fluorine atom can act as a directing group in transition-metal catalysis, enabling regioselective transformations that are not possible with the corresponding non-fluorinated analog.

Physicochemical Tuning in Lead Optimization

When building structure-activity relationship (SAR) sets for a hit-to-lead campaign, the incorporation of this compound introduces a controlled molecular weight increase of +18.0 Da relative to non-fluorinated dimethylcyclohexanones while simultaneously modulating lipophilicity and pKa of the adjacent carbonyl [1]. This allows medicinal chemists to probe fluorine-specific effects on potency, selectivity, and pharmacokinetic parameters without altering the core cyclohexanone scaffold's ring substitution pattern.

Application

Selection Property

Validation Focus

Chiral fluorinated intermediate synthesis

Regiochemistry & stereochemistry

Confirm stereochemical configuration and identity

Asymmetric catalysis research

Chiral directing group potential

Evaluate enantioselective transformation outcome

Lead optimization SAR studies

Fluorine-mediated property shift

Assess lipophilicity & pKa modulation effects

• [1] O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. View Source
• [2] Böhm, H.-J., et al. (2004). Fluorine in Medicinal Chemistry. ChemBioChem, 5(5), 637-643. View Source